Cas no 2137552-61-3 (Cyclohexanesulfonamide, N,2,4-trimethyl-)

• Product Name: Cyclohexanesulfonamide, N,2,4-trimethyl-
• CAS No: 2137552-61-3
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• CID: 5286783
• Update Time: 2025-09-24

Cyclohexanesulfonamide, N,2,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanesulfonamide, N,2,4-trimethyl-

• Inchi： 1S/C9H19NO2S/c1-7-4-5-9(8(2)6-7)13(11,12)10-3/h7-10H,4-6H2,1-3H3
• InChI Key： CQGCFPYTBYNVMM-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)CCC(C)CC1C

Additional information on Cyclohexanesulfonamide, N,2,4-trimethyl-

Comprehensive Overview of Cyclohexanesulfonamide, N,2,4-trimethyl- (CAS No. 2137552-61-3)

Cyclohexanesulfonamide, N,2,4-trimethyl- (CAS No. 2137552-61-3) is a specialized organic compound belonging to the sulfonamide class, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclohexane backbone and trimethyl substitution, make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

The growing interest in sulfonamide derivatives like N,2,4-trimethyl-cyclohexanesulfonamide stems from their versatility in medicinal chemistry. Recent studies highlight their role in targeting carbon anhydrase enzymes, a hot topic in oncology and neurology research. With the rise of AI-driven drug design, computational chemists are leveraging this compound’s properties to predict binding affinities and optimize molecular interactions. This aligns with trending searches such as "sulfonamide-based therapeutics" and "small molecule drug discovery 2024," reflecting industry demand for innovative scaffolds.

From a synthetic perspective, CAS 2137552-61-3 exemplifies advancements in stereoselective synthesis. Its cyclohexane ring offers conformational rigidity, while the sulfonamide group provides hydrogen-bonding capabilities—key for bioactivity. Laboratories focusing on green chemistry are also investigating solvent-free routes to produce such compounds, addressing environmental concerns frequently queried in platforms like Google Scholar ("sustainable sulfonamide synthesis").

Analytical characterization of Cyclohexanesulfonamide, N,2,4-trimethyl- involves techniques like NMR spectroscopy and HPLC-MS, critical for quality control in API manufacturing. The compound’s lipophilicity (logP) and metabolic stability data are often compared to newer heterocyclic sulfonamides, a frequent subject in patent literature. These metrics are vital for researchers querying "improving drug bioavailability" or "sulfonamide ADME profiles."

In material science, derivatives of 2137552-61-3 have shown promise as corrosion inhibitors or polymer additives, expanding its utility beyond life sciences. This multidisciplinary relevance makes it a recurring keyword in publications related to "functional materials design." As regulatory agencies emphasize Safer-by-Design principles, the compound’s low ecotoxicity profile positions it favorably for industrial scaling—a point highlighted in recent ESG-focused investor reports.

Future directions for N,2,4-trimethyl-cyclohexanesulfonamide research may include crystallography studies to elucidate its solid-state behavior or computational fragment-based screening for niche therapeutic targets. With the FDA’s accelerated approval pathways for small molecules, this compound could emerge in preclinical pipelines, particularly for orphan diseases—a trending search term in biomedical databases.